Cas no 1707378-08-2 (2-Bromo-4-(piperidin-1-ylamino)nitrobenzene)

• Product Name: 2-Bromo-4-(piperidin-1-ylamino)nitrobenzene
• CAS No: 1707378-08-2
• MF: C₁₁H₁₄BrN₃O₂
• MW: 300.15176153183
• CID: 4704029
• Update Time: 2025-11-06

2-Bromo-4-(piperidin-1-ylamino)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(piperidin-1-ylamino)nitrobenzene
• N-(3-Bromo-4-nitrophenyl)piperidin-1-amine

• Inchi： 1S/C11H14BrN3O2/c12-10-8-9(4-5-11(10)15(16)17)13-14-6-2-1-3-7-14/h4-5,8,13H,1-3,6-7H2
• InChI Key： GEMNZXJRWKLZKM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NN1CCCCC1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-4-(piperidin-1-ylamino)nitrobenzene

Recent Advances in the Study of 2-Bromo-4-(piperidin-1-ylamino)nitrobenzene (CAS: 1707378-08-2)

2-Bromo-4-(piperidin-1-ylamino)nitrobenzene (CAS: 1707378-08-2) is a nitroaromatic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a building block for drug discovery and its unique chemical properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in pharmaceutical development.

Recent studies have explored the synthetic pathways for 2-Bromo-4-(piperidin-1-ylamino)nitrobenzene, highlighting its efficient preparation through nucleophilic aromatic substitution reactions. The compound's structural features, including the bromo and nitro substituents, make it a versatile intermediate for further chemical modifications. Researchers have successfully utilized it in the synthesis of more complex molecules with potential therapeutic applications.

In terms of biological activity, preliminary investigations suggest that derivatives of 2-Bromo-4-(piperidin-1-ylamino)nitrobenzene exhibit interesting pharmacological properties. Some studies have reported moderate inhibitory effects against specific enzyme targets, particularly in the context of inflammatory pathways. The piperidine moiety in the molecule appears to contribute significantly to its bioactivity, possibly through interactions with biological membranes or protein binding sites.

The compound's mechanism of action is currently under investigation, with computational modeling studies providing insights into its potential binding modes with biological targets. Molecular docking simulations have suggested that 2-Bromo-4-(piperidin-1-ylamino)nitrobenzene may interact with certain kinase domains, although experimental validation of these predictions is still ongoing.

From a pharmaceutical development perspective, researchers are particularly interested in the compound's potential as a precursor for the synthesis of novel drug candidates. Its chemical stability and the possibility of introducing various functional groups make it attractive for medicinal chemistry applications. Recent patent filings indicate growing commercial interest in derivatives of this compound for potential therapeutic uses.

Safety and toxicity studies of 2-Bromo-4-(piperidin-1-ylamino)nitrobenzene are still in early stages, but initial data suggest that proper handling precautions are necessary due to its reactive functional groups. Researchers emphasize the importance of conducting thorough toxicological assessments before considering any clinical applications of derivatives based on this core structure.

Future research directions for this compound include exploring its potential in targeted drug delivery systems, investigating its role in combination therapies, and developing more efficient synthetic routes for large-scale production. The unique combination of bromo, nitro, and piperidine functionalities in this molecule continues to attract attention from both academic and industrial researchers in the chemical biology and pharmaceutical fields.